Posaconazole Succinyl Ester Posaconazole Succinyl Ester
Brand Name: Vulcanchem
CAS No.: 1488301-79-6
VCID: VC0109516
InChI:
SMILES:
Molecular Formula: C₄₁H₄₆F₂N₈O₇
Molecular Weight: 800.85

Posaconazole Succinyl Ester

CAS No.: 1488301-79-6

Reference Standards

VCID: VC0109516

Molecular Formula: C₄₁H₄₆F₂N₈O₇

Molecular Weight: 800.85

Posaconazole Succinyl Ester - 1488301-79-6

CAS No. 1488301-79-6
Product Name Posaconazole Succinyl Ester
Molecular Formula C₄₁H₄₆F₂N₈O₇
Molecular Weight 800.85
Synonyms 2,​5-​Anhydro-​4-​[[4-​[4-​[4-​[1-​[(1S,​2S)​-​2-​(3-​carboxy-​1-​oxopropoxy)​-​1-​ethylpropyl]​-​1,​5-​dihydro-​5-​oxo-​4H-​1,​2,​4-​triazol-​4-​yl]​phenyl]​-​1-​piperazinyl]​phenoxy]​methyl]​-​1,​3,​4-​trideoxy-​2-​C-​(2,​4-​difluorophenyl)​-​1-​(1
Last Modified Aug 20 2021
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